Cas no 580-82-5 (3,3'-Bis(trifluoromethyl)-1,1'-biphenyl)

3,3'-Bis(trifluoromethyl)-1,1'-biphenyl Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl
• 1-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]benzene
• 1,1'-Biphenyl, 3,3'-bis(trifluoromethyl)-
• 3,3'-Bis-trifluormethyl-biphenyl
• COVAIPUHJRFGFP-UHFFFAOYSA-N
• AKOS005216851
• 580-82-5
• DTXSID00400561
• SCHEMBL1263144
• 3,3'-bistrifluoromethylbiphenyl
• DB-347760
• +Expand

• MDL： MFCD00018046
• InChIKey： COVAIPUHJRFGFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8F6/c15-13(16,17)11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(18,19)20/h1-8H
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 290.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 290.053
• Heavy Atom Count: 20
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.39120
• PSA: 0.00000

3,3'-Bis(trifluoromethyl)-1,1'-biphenyl Security Information

3,3'-Bis(trifluoromethyl)-1,1'-biphenyl Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%